2-[(2,6-Dimethylphenyl)imino]-1,3-thiazolidin-4-one

• IUPAC Name: 2-(2,6-dimethylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H12N2OS/c1-7-4-3-5-8(2)10(7)13-11-12-9(14)6-15-11/h3-5H,6H2,1-2H3,(H,12,13,14)
• InChI Key: FBQWEQNQNVYRKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N=C2NC(=O)CS2
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

2-[(2,6-Dimethylphenyl)imino]-1,3-thiazolidin-4-one, also known as dmit, is a synthetic chemical compound that contains a thiazolidin-4-one ring system. It has a molecular formula of C11H12N2OS and a molecular weight of 220.29.

Synthesis Analysis

The synthesis of compounds similar to 2-[(2,6-Dimethylphenyl)imino]-1,3-thiazolidin-4-one has been reported in the literature. For instance, sterically hindered (imino)pyridine 2-{(2,6-Me2-C6H3)NC(i-Pr)}C5H4N was synthesized via the addition of isolated imidoyl chloride to an in situ lithiated pyridine. Another study reported an efficient one-pot, three-component synthesis of symmetric dialkyl 2,5-bis((2,6-dimethylphenyl)imino)-2,5-dihydrofuran-3,4-dicarboxylate derivatives.

Scientific Research Applications

Organic Synthesis

• Building Block for Heterocyclic Compounds : Chemists use 2-[(2,6-Dimethylphenyl)imino]-1,3-thiazolidin-4-one as a versatile building block in the synthesis of various heterocyclic compounds. These compounds often have interesting biological activities.

Coordination Chemistry

• Metal Complexes : The compound can form stable complexes with transition metals. These complexes find applications in catalysis, sensing, and materials science.

Material Science

• Photoluminescent Materials : Researchers explore its luminescent properties for designing new materials, such as sensors or light-emitting devices.

Biochemical Studies

• Enzyme Inhibition : Scientists investigate its potential as an enzyme inhibitor. Understanding its interactions with specific enzymes can lead to drug design and therapeutic interventions.

Agrochemicals

• Pesticides and Herbicides : The compound’s structure makes it a candidate for developing agrochemicals that combat pests and weeds.